BENGHE Foundational & Exploratory

Check Availability & Pricing

1,3-Diiodo-5-nitrobenzene material safety data
sheet (MSDS)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1,3-Diiodo-5-nitrobenzene

Cat. No.: B1340216

An In-depth Technical Guide to the Material Safety Data Sheet for 1,3-Diiodo-5-nitrobenzene

Authored by a Senior Application Scientist

This document provides a comprehensive technical guide to the safe handling, storage, and
emergency response procedures for 1,3-Diiodo-5-nitrobenzene (CAS No: 57830-60-1).
Designed for researchers, chemists, and professionals in drug development, this guide moves
beyond a standard Material Safety Data Sheet (MSDS) to offer deeper insights into the
causality behind safety protocols, ensuring a proactive and informed approach to laboratory
safety.

Chemical Identification and Core Properties

1,3-Diiodo-5-nitrobenzene is a halogenated nitroaromatic compound. Its structure, featuring
two iodine atoms and a nitro group on a benzene ring, dictates its reactivity and toxicological
profile.[1][2] The electron-withdrawing nature of the nitro group and the presence of heavy
iodine atoms contribute to its classification as a hazardous substance.
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Property Value Source
IUPAC Name 1,3-diiodo-5-nitrobenzene PubChem[1]
CAS Number 57830-60-1 Sigma-Aldrich
Molecular Formula CeH3l2NO:2 PubChem[1]
Molecular Weight 374.90 g/mol PubChem[1]
Appearance Light-red to Brown Solid Sigma-Aldrich
Purity Typically 295% Sigma-Aldrich

Hazard Identification and Toxicological Profile

The primary danger of 1,3-Diiodo-5-nitrobenzene lies in its acute toxicity through multiple
exposure routes and its irritant properties.[1] The Globally Harmonized System (GHS) provides
a clear framework for understanding these risks.

GHS Classification Summary

The compound is consistently classified as hazardous under GHS guidelines. The "Warning"
signal word indicates a moderate level of hazard.[1]

Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. " H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation

. - H335: May cause respiratory
Specific Target Organ Toxicity Category 3 ritati
irritation
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Source: PubChem[1], Sigma-Aldrich

Toxicological Rationale

The toxicity of nitroaromatic compounds is often linked to their ability to be metabolized into
reactive intermediates that can cause cellular damage. For instance, nitrobenzene compounds
can lead to methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing
the blood's ability to carry oxygen.[3][4] Symptoms can include dizziness, headache, and
cyanosis (bluish skin discoloration).[3][5] While specific data for 1,3-Diiodo-5-nitrobenzene is
limited, this class effect is a critical consideration. The irritant properties are a direct result of
the chemical's interaction with epithelial tissues in the eyes, skin, and respiratory tract.

Resulting Health Effects (GHS)

Acute Inhalation Toxicity
(H332)

Routes of Exposure

) \ Respiratory Irritation
Inhalation (H335)

- \ Skin & Eye Irritation
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Caption: Primary exposure routes and associated GHS health hazards.
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Emergency Response Protocols

A rapid and correct response in an emergency is critical to minimizing harm.

First-Aid Measures

The immediate goal of first aid is to remove the chemical from the exposed individual and seek
prompt medical attention.

o General Advice: First responders should protect themselves from exposure.[6] Present the
Safety Data Sheet to the attending physician.[6][7]

 Inhalation: If inhaled, immediately move the person to fresh air.[8][9] If breathing is difficult or
stops, provide artificial respiration and seek immediate medical attention.[3][10]

o Skin Contact: Remove all contaminated clothing immediately.[6] Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[3][8] If skin irritation persists, consult a
physician.[8][9]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, making sure to rinse under the eyelids.[8][9] Remove contact lenses if present and
easy to do.[8] Seek immediate medical attention from an ophthalmologist.[6]

 Ingestion: If swallowed, rinse the mouth with water.[7][11] Call a poison control center or
doctor immediately.[3] Do not induce vomiting unless directed by medical personnel.[3]

Fire-Fighting Procedures

While the material is combustible, it does not ignite readily.[12]

» Suitable Extinguishing Media: Use a dry chemical powder, carbon dioxide (CO2), water
spray, or alcohol-resistant foam.[9][11][13]

» Unsuitable Extinguishing Media: Avoid using a direct water jet, as it may spread the fire.[9]
[14]

e Hazardous Combustion Products: During a fire, toxic and corrosive fumes may be
generated, including nitrogen oxides (NOXx), carbon monoxide (CO), carbon dioxide (COz2),
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and hydrogen iodide.[11]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other
positive pressure mode.[8][11]

Accidental Release Measures

The primary objective is to contain the spill, prevent environmental contamination, and ensure
the safety of personnel.

o Evacuate & Isolate: Evacuate non-essential personnel from the area. Isolate the spill or leak
area immediately.[15]

o Ensure Ventilation: Use only in a well-ventilated area, preferably a chemical fume hood.[8]

o Personal Protection: Wear appropriate PPE as described in Section 4, including a respirator,
chemical-resistant gloves, and safety goggles.[9]

o Containment & Cleanup:

Do not allow the material to enter drains or waterways.[6][16]

o

[e]

For solid spills, avoid creating dust.[9] Moisten the material with an inert solvent like
acetone or ethanol to dampen it.[15][17]

[e]

Carefully sweep or shovel the material into a suitable, labeled container for disposal.[8][13]

o

Wash the spill area thoroughly with soap and water.[15]

o Disposal: Dispose of the waste material and contaminated items through an approved waste
disposal plant.[6][8]
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Caption: Step-by-step workflow for responding to an accidental spill.

Laboratory Handling and Exposure Control
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Proactive measures are essential to prevent exposure.

Engineering Controls

» Ventilation: Always handle this material in a well-ventilated area.[8] A properly functioning
chemical fume hood is mandatory for all procedures involving weighing, transferring, or
reacting this compound.[5]

o Safety Stations: Ensure that an eyewash station and safety shower are readily accessible
and in close proximity to the workstation.[11]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR
1910.133 or European Standard EN166 regulations.[9][11] A face shield may be necessary
for splash-prone operations.

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber) that have been
tested according to EN 374 standards.[9][18] Given the "Harmful in contact with skin"
classification, glove integrity is paramount. Inspect gloves before use and follow the
manufacturer's breakthrough time recommendations.

o Lab Coat: A flame-retardant lab coat or protective clothing is required to prevent skin
contact.[9]

o Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below exposure limits, or during emergency situations, use a NIOSH/MSHA
or European Standard EN 149 approved respirator with a particulate filter (type P2 or better).
[9][13] A cartridge change-out schedule is a required part of a respiratory protection program.
[19]

Safe Handling and Storage Practices

e Handling: Avoid contact with skin, eyes, and clothing.[8] Do not breathe dust or vapors.[11]
Wash hands thoroughly after handling.[8] Do not eat, drink, or smoke in the laboratory.[7][11]

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC407740250&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB6449760_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAB2160514&productDescription=1-IODO-3-NITROBENZENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.aarti-industries.com/Upload/PDF/gps-1-3-dichloro-5-nitrobenzene-cl-4-public-cl-1-confidential.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2160514&productDescription=1-IODO-3-NITROBENZENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.aarti-industries.com/Upload/PDF/gps-1-3-dichloro-5-nitrobenzene-cl-4-public-cl-1-confidential.pdf
https://www.carlroth.com/medias/SDB-4394-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjkyMTZ8YXBwbGljYXRpb24vcGRmfGFEa3hMMmd4WkM4NU1qRXdNVFEyT1RjNU9EY3dMMU5FUWw4ME16azBYMEZWWDBWT0xuQmtaZ3w1MzA3MjQ4N2ViN2NjNjA5OTdiYmRiMDBiNzI2ZTVjZGY3ZTk1NjlkMGU4NzE2MDg2N2MwYmNiNGMxN2RkOWYz
https://www.aarti-industries.com/Upload/PDF/gps-1-3-dichloro-5-nitrobenzene-cl-4-public-cl-1-confidential.pdf
https://www.aarti-industries.com/Upload/PDF/gps-1-3-dichloro-5-nitrobenzene-cl-4-public-cl-1-confidential.pdf
https://www.inchem.org/documents/icsc/icsc/eics0255.htm
https://www.americanchemistry.com/content/download/4825/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-TDI-Users.pdf
https://www.fishersci.com/store/msds?partNumber=AC407740250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2160514&productDescription=1-IODO-3-NITROBENZENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC407740250&countryCode=US&language=en
https://aladdin-for-icloud-store.oss-cn-hangzhou.aliyuncs.com/aladdin/pdp/sds/en/I136964-EN_eebd929b6a4d9d971e43c3ac417a354d.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2160514&productDescription=1-IODO-3-NITROBENZENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[8] Store
locked up and away from incompatible materials such as strong oxidizing agents and strong
bases.[8][11] For optimal quality, store under an inert atmosphere and keep in a dark place.

[8]

Physicochemical and Reactivity Data

Understanding the physical properties and chemical stability is crucial for safe experimental
design.

Stability and Reactivity

» Reactivity: No specific reactivity data is available, but the compound is expected to be
incompatible with strong bases and strong oxidizing agents.[17]

o Chemical Stability: The material is stable under recommended storage conditions (cool, dry,
dark, inert atmosphere).[11][20]

e Incompatible Materials: Strong oxidizing agents and strong bases.[8][11]

Disposal Considerations

All chemical waste must be handled in accordance with local, state, and federal regulations.
Dispose of this material and its container at an approved hazardous waste treatment facility.[6]
[8] Do not allow the chemical to be released into the environment.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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